Cas no 2044705-26-0 (Sodium 2-(hydroxymethyl)isonicotinate)

• Product name: Sodium 2-(hydroxymethyl)isonicotinate
• CAS No: 2044705-26-0
• MF: C₇H₆NNaO₃
• MW: 175.117212772369
• CID: 4826950

Sodium 2-(hydroxymethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(hydroxymethyl)isonicotinate

• Inchi： 1S/C7H7NO3.Na/c9-4-6-3-5(7(10)11)1-2-8-6;/h1-3,9H,4H2,(H,10,11);/q;+1/p-1
• InChI Key： DEGCZISWPZEQGJ-UHFFFAOYSA-M
• SMILES： [Na+].OCC1C=C(C(=O)[O-])C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 73.2

Sodium 2-(hydroxymethyl)isonicotinate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Sodium 2-(hydroxymethyl)isonicotinate

Sodium 2-(Hydroxymethyl)Isonicotinate: A Comprehensive Overview

Sodium 2-(Hydroxymethyl)Isonicotinate, also known by its CAS number CAS No. 2044705-26-0, is a compound of significant interest in various fields, including pharmaceuticals, materials science, and agriculture. This compound has garnered attention due to its unique chemical properties and potential applications in drug development and material synthesis.

The molecular structure of Sodium 2-(Hydroxymethyl)Isonicotinate consists of an isonicotinate moiety with a hydroxymethyl group attached at the second position of the isonicotinic acid ring. This structure imparts the compound with distinct reactivity and solubility characteristics, making it suitable for a variety of chemical reactions and industrial processes.

Recent studies have highlighted the potential of Sodium 2-(Hydroxymethyl)Isonicotinate in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and antiviral drug discovery. The hydroxymethyl group on the isonicotinate ring has been shown to enhance the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, Sodium 2-(Hydroxymethyl)Isonicotinate has been studied for its potential use in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a building block for metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies.

The synthesis of Sodium 2-(Hydroxymethyl)Isonicotinate typically involves a multi-step process that begins with the preparation of isonicotinic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of Sodium 2-(Hydroxymethyl)Isonicotinate. Studies suggest that under certain conditions, the compound can undergo rapid biodegradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, Sodium 2-(Hydroxymethyl)Isonicotinate (CAS No. 2044705-26-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in future scientific innovations.